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Introduction
Furaltadone, a nitrofuran antibiotic, has been widely used in veterinary medicine to treat and

prevent bacterial infections in livestock and aquaculture.[1][2] However, due to concerns about

the carcinogenic and mutagenic properties of its residues, the use of furaltadone in food-

producing animals has been banned in many countries, including the European Union.[1][3]

Following administration, furaltadone is rapidly metabolized, and its residues become

covalently bound to tissue proteins. The tissue-bound metabolite, 3-amino-5-morpholinomethyl-

2-oxazolidinone (AMOZ), is stable and persistent, making it a key marker for detecting the

illegal use of furaltadone.[1][4] This document provides detailed application notes and

protocols for the quantitative detection of AMOZ using a competitive enzyme-linked

immunosorbent assay (ELISA) kit.
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The AMOZ ELISA kit is a competitive immunoassay. The microtiter plate is pre-coated with an

AMOZ-protein conjugate. During the assay, AMOZ present in the sample competes with a fixed

amount of horseradish peroxidase (HRP)-labeled AMOZ for binding to a limited number of

specific antibodies.

After an incubation period, unbound components are washed away. A substrate solution is then

added, which develops a color in the presence of the HRP enzyme. The intensity of the color is

inversely proportional to the concentration of AMOO in the sample.[1] The concentration is

determined by comparing the optical density of the sample with a standard curve.[5][6]

Quantitative Data Summary
The performance characteristics of commercially available AMOZ ELISA kits are summarized in

the table below. These values are indicative and may vary between different kit manufacturers

and sample matrices.

Parameter Performance Characteristics

Detection Limit (LOD)

0.04 ppb - 0.15 ppb for various matrices

including muscle, liver, honey, milk, and egg.[5]

[7]

Standard Range
0 ppb, 0.05 ppb, 0.15 ppb, 0.45 ppb, 1.35 ppb,

4.05 ppb[5]

Cross-Reactivity AMOZ: 100%; AOZ, AHD, SEM: < 0.1%[2][5]

Sample Recovery Rate

Muscle, Liver, Egg: 80% ± 25%; Honey, Milk:

75% ± 15%; Milk powder, Egg powder, Feed:

85% ± 25%[5]

Intra-assay Precision (CV%) < 10%[8]

Inter-assay Precision (CV%) < 10%[8]

Experimental Protocols
Materials Required (Not included in the kit)
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Centrifuge

Water bath or incubator

Nitrogen evaporator (optional)

Vortex mixer

Micropipettes and tips

Graduated cylinders

Deionized water

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Potassium phosphate, dibasic (K2HPO4)

Ethyl acetate

N-hexane

2-Nitrobenzaldehyde (derivatization reagent)

Dimethyl sulfoxide (DMSO)

Reagent Preparation
1 M HCl: Dilute concentrated HCl with deionized water.

1 M NaOH: Dissolve 4g of NaOH in 100 mL of deionized water.[5]

0.1 M K2HPO4: Dissolve 11.4g of K2HPO4•3H2O in 500 mL of deionized water.[5]

Derivatization Reagent (10 mM 2-nitrobenzaldehyde in DMSO): Prepare fresh before use.

Dissolve 15.2 mg of 2-nitrobenzaldehyde in 10 mL of DMSO.[1]
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Wash Buffer: Dilute the concentrated wash buffer provided in the kit with deionized water

according to the kit instructions (typically 1:19).[5]

Sample Preparation
The following are generalized protocols. Specific protocols may vary depending on the sample

matrix and the ELISA kit manufacturer.

For Muscle, Liver, Fish, and Shrimp Samples:

Weigh 1.0 g of the homogenized sample into a centrifuge tube.

Add 4 mL of deionized water, 0.5 mL of 1 M HCl, and 100 µL of freshly prepared

derivatization reagent.[5]

Vortex for 5 minutes.[5]

Incubate overnight (approximately 16 hours) at 37°C or for 3 hours at 50°C in a water bath.

[5]

Allow the sample to cool to room temperature.

Add 5 mL of 0.1 M K2HPO4, 0.4 mL of 1 M NaOH, and 5 mL of ethyl acetate.[5]

Vortex for 5 minutes.[5]

Centrifuge at 4000 rpm for 10 minutes.[5]

Transfer 2.5 mL of the upper ethyl acetate layer to a clean tube.

Evaporate the solvent to dryness at 50-60°C under a gentle stream of nitrogen or in a water

bath.[5]

Re-dissolve the residue in 1 mL of reconstitution buffer (provided in the kit) or a mixture of n-

hexane and sample diluent as per the kit's instructions.

The resulting solution is ready for ELISA analysis.

For Milk Samples:
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Take 5 mL of milk into a centrifuge tube.

Add reagents to precipitate proteins as specified by the kit manufacturer (e.g.,

Na2Fe(CN)5NO and ZnSO4 solutions).[5]

Centrifuge to obtain a clear supernatant.[5]

Proceed with the derivatization and extraction steps as described for muscle samples,

starting from the addition of HCl and derivatization reagent to the supernatant.[5]

ELISA Assay Procedure
Allow all reagents and samples to reach room temperature before use.

Add 50 µL of each standard and prepared sample solution into the appropriate wells of the

microtiter plate in duplicate.[1]

Add 50 µL of HRP Conjugate to each well.[5]

Add 50 µL of Antibody Working Solution to each well.[5]

Cover the plate and incubate at 25°C for 45 minutes in the dark.[5]

Wash the plate 3-5 times with diluted wash buffer.[1][2]

Add 50 µL of Substrate Reagent A and 50 µL of Substrate Reagent B to each well.[5]

Incubate at 25°C for 15 minutes in the dark for color development.[5]

Add 50 µL of Stop Solution to each well to terminate the reaction. The color will change from

blue to yellow.[2]

Read the optical density (OD) at 450 nm using a microplate reader within 10 minutes.

Data Analysis
Calculate the average absorbance for each set of standards and samples.
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Calculate the percentage of binding (%B/B0) for each standard and sample using the

following formula: %B/B0 = (Average OD of standard or sample / Average OD of zero

standard) x 100

Plot a standard curve of the %B/B0 (Y-axis) versus the concentration of the standards (X-

axis) on a semi-logarithmic scale.

Determine the concentration of AMOZ in the samples by interpolating their %B/B0 values

from the standard curve.

Multiply the obtained concentration by the appropriate dilution factor from the sample

preparation step to get the final concentration in the original sample.
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Caption: Experimental workflow for AMOZ detection using ELISA.
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Caption: Principle of Competitive ELISA for AMOZ detection.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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